Cas no 2229073-25-8 (3-amino-3-(4-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(4-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol
• CAS No: 2229073-25-8
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 5883977
• PubChem ID: 165698001
• Update Time: 2025-05-22

3-amino-3-(4-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol
• EN300-1919728
• 2229073-25-8

• Inchi： 1S/C9H12BrNOS/c1-5-7(10)2-8(13-5)9(11)3-6(12)4-9/h2,6,12H,3-4,11H2,1H3
• InChI Key： IARGNWLKQCJORK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C1(CC(C1)O)N

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-3-(4-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol

3-Amino-3-(4-Bromo-5-Methylthiophen-2-yl)Cyclobutan-1-ol: A Comprehensive Overview

The compound 3-amino-3-(4-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol (CAS No. 2229073-25-8) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties, which make it a valuable component in the synthesis of advanced materials and pharmaceutical agents. Recent studies have highlighted its role in the development of novel therapeutic agents and its application in the creation of advanced polymer systems.

The molecular structure of 3-amino-3-(4-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol is characterized by a cyclobutane ring, which introduces strain and reactivity into the molecule. The presence of an amino group (-NH₂) and a bromine atom (Br) further enhances its functional versatility. The thiophene ring, substituted with a methyl group, contributes to the compound's aromaticity and electronic properties. These features make it an ideal candidate for exploring new chemical reactions and applications.

Recent research has focused on the synthesis and characterization of this compound, particularly its role as an intermediate in the production of bioactive molecules. For instance, studies have demonstrated its ability to act as a chiral building block in asymmetric synthesis, enabling the creation of enantiomerically enriched compounds. This property is highly desirable in drug discovery, where stereochemistry plays a critical role in determining biological activity.

In addition to its role in organic synthesis, 3-amino-3-(4-bromo-5-methylthiophen-2-yl)cyclobutan-1 ol has been investigated for its potential in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as semiconducting materials and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers (SAMs), which are essential for the fabrication of nanoscale devices.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the cyclobutane ring through [4+0] cycloaddition reactions and the subsequent functionalization of the ring with amino and bromine substituents. Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

Moreover, 3-amino-cyclobutanol derivatives have been studied for their potential in green chemistry applications. Their ability to participate in biocatalytic reactions under mild conditions makes them attractive alternatives to traditional reagents. For example, they have been used as substrates in enzymatic transformations, enabling the production of high-value chemicals with minimal environmental impact.

Looking ahead, the continued exploration of 3-amino-cyclobutanol derivatives is expected to yield further insights into their chemical behavior and practical applications. Collaborative efforts between academic researchers and industry professionals are likely to accelerate the development of new technologies that leverage this compound's unique properties.

In conclusion, 3-amino-cyclobutanol derivatives, particularly CAS No. 2229073 25 8 (corresponding to 3-amino-cyclobutanol) represent a promising class of compounds with diverse applications across multiple disciplines. As research progresses, their role in advancing modern chemistry is expected to grow significantly.